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Compound of Interest

Compound Name: Hexadecanedioic acid

Cat. No.: B1196417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

hexadecanedioic acid. The information is compiled to ensure safe laboratory practices for

professionals in research and drug development. While hexadecanedioic acid is not classified

as a hazardous substance, adherence to standard laboratory safety protocols is essential.[1][2]

The toxicological properties of this substance have not been fully investigated, warranting a

cautious approach.[3][4]

Physicochemical and Hazard Information
A summary of the key physical, chemical, and hazard properties of hexadecanedioic acid is

presented below.

Table 1: Physical and Chemical Properties
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Property Value Reference

Synonyms
Thapsic acid, 1,14-

Tetradecanedicarboxylic acid
[3][5][6]

CAS Number 505-54-4 [2][4][6]

Molecular Formula C16H30O4 [4][6]

Molecular Weight 286.41 g/mol [4]

Appearance White powder/solid [5]

Odor Odorless [5]

Melting Point 124 - 126 °C (255.2 - 258.8 °F) [5]

Boiling Point No information available [5]

Flash Point Not applicable [3]

Solubility Not soluble in water [1]

Chemical Stability
Stable under normal

temperatures and pressures
[3][5]

Table 2: Hazard Identification and Classification

Hazard Classification
GHS
Pictogram

Signal Word
Hazard
Statements

Skin

Corrosion/Irritatio

n

Causes skin

irritation
GHS07 Warning H315

Serious Eye

Damage/Irritation

Causes serious

eye irritation
GHS07 Warning H319

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation

GHS07 Warning H335
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GHS classification information is based on depositor-supplied data and may vary.[6]

Toxicological Data
Comprehensive toxicological data for hexadecanedioic acid is limited. The available

information suggests that it may cause irritation upon contact with the eyes, skin, and

respiratory tract.[3][7] Ingestion may lead to irritation of the digestive tract.[3]

Table 3: Summary of Toxicological Information

Exposure Route Potential Health Effects

Inhalation May cause respiratory tract irritation.[3][7]

Skin Contact May cause skin irritation.[3][7]

Eye Contact May cause eye irritation.[3]

Ingestion May cause irritation of the digestive tract.[3]

Chronic Exposure No information found.[3]

Carcinogenicity
Not listed by ACGIH, IARC, NTP, or CA Prop 65.

[3]

LD50/LC50 Not available.[3]

Exposure Controls and Personal Protection
To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) should be utilized.

Table 4: Exposure Control and Personal Protective Equipment
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Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, such as a

chemical fume hood, especially when handling

the powder form to avoid dust formation.[8]

Facilities should be equipped with an eyewash

station and a safety shower.[3]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][5]

Skin Protection

Wear impermeable and resistant gloves (e.g.,

nitrile).[8] A laboratory coat or chemical-resistant

apron should be worn.[8][9]

Respiratory Protection

Generally not required under normal handling

conditions with adequate ventilation. A dust

mask (e.g., N95) may be used if dust is

generated.[8] For higher-level protection, use

respirators and components tested and

approved under appropriate government

standards such as NIOSH (US) or CEN (EU).[4]

Safe Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling.[3][8]
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Remove and wash contaminated clothing before reuse.[3][5]

Storage:

Store in a tightly closed container.[3][8]

Keep in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as bases, reducing agents, and oxidizing

agents.[5]

First Aid and Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[3][8]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Seek medical

attention if irritation develops.[3][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical aid.[3][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek medical attention.[3][5]

Accidental Release Measures: In the event of a spill, immediately clean it up while observing

precautions in the Protective Equipment section. Sweep up the material and place it into a

suitable, closed container for disposal. Avoid generating dusty conditions and ensure adequate

ventilation.[3]

Fire-Fighting Measures: Use an extinguishing agent most appropriate for the surrounding fire,

such as water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[3][4] During a fire,

irritating and highly toxic gases may be generated by thermal decomposition.[3] Firefighters

should wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Experimental Workflow and Logical Diagrams
While specific experimental protocols for safety studies are not available, a general workflow

for handling solid chemicals like hexadecanedioic acid can be established.
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General Experimental Workflow for Handling Hexadecanedioic Acid

Preparation

Handling

Post-Handling

Hazard Assessment:
Review SDS and safety protocols

Assemble Materials:
Chemicals, glassware, PPE

Prepare Work Area:
Ensure fume hood is operational

Don Appropriate PPE

Weigh/Transfer Chemical
in Fume Hood

Perform Experiment

Decontaminate Work Area
and Equipment

Dispose of Waste Properly

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling solid chemicals.
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Spill Response Logical Flow

Spill Occurs

Alert others in the area

Assess the spill size
and potential hazard

Small, manageable spill?

Evacuate the area

No

Don appropriate PPE

Yes

Contact Environmental
Health & Safety

Clean up spill using
appropriate materials

Dispose of waste in a
sealed, labeled container

Decontaminate the area
and affected equipment

Report the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.
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PPE Selection Logic

Task involving
Hexadecanedioic Acid

Risk of dust generation?

Risk of splashing?

No Add Dust Mask (N95)

Yes

Minimum PPE:
Safety glasses, nitrile gloves,

lab coat

No

Upgrade to Chemical Goggles

Yes

Consider Face Shield

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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